Cas no 2227866-27-3 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2227866-27-3
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5897023
• PubChem ID: 153570374
• Update Time: 2025-06-29

rac-tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-hydroxy-4-(methoxymethyl)-, 1,1-dimethylethyl ester, (3S,4S)-
• rac-tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate
• starbld0037534
• tert-Butyl (3S,4S)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate
• 2227866-27-3
• EN300-1627343

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-8(7-15-4)9(13)6-12/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： NRWCGXRROLHAGQ-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](COC)[C@H](O)C1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 313.9±27.0 °C(Predicted)
• pka: 14.49±0.40(Predicted)

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate

Introduction to Rac-Tert-butyl (3R,4R)-3-Hydroxy-4-(Methoxymethyl)Pyrrolidine-1-Carboxylate (CAS No. 2227866-27-3)

Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate, identified by its CAS number 2227866-27-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a complex pyrrolidine core structure, has garnered attention due to its potential biological activities and its role in the synthesis of novel therapeutic agents.

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, known for its versatility in mimicking biological motifs and facilitating interactions with target proteins. In particular, the configuration specified by the (3R,4R) designation indicates a stereochemically defined molecule, which is crucial for achieving optimal pharmacological effects. The presence of both hydroxyl and methoxymethyl groups further enhances the compound's chemical diversity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in drug discovery have highlighted the importance of chiral molecules in achieving high efficacy and selectivity. The racemic mixture of this compound, which contains both enantiomers in equal proportions, has been studied for its potential applications in asymmetric synthesis and as a precursor for enantiomerically pure drugs. The tert-butyl group appended to the pyrrolidine ring contributes to the steric environment of the molecule, influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

In the context of contemporary pharmaceutical research, Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate has been explored for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and metabolic disorders. The hydroxyl group, in particular, has been identified as a key pharmacophore that can engage with hydrophobic pockets or polar interactions within biological targets.

The methoxymethyl group adds an additional layer of complexity to the molecule's reactivity and functionality. This moiety can participate in various chemical transformations, including nucleophilic substitutions and eliminations, which are commonly employed in synthetic organic chemistry. Such reactivity makes Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate a versatile building block for constructing more elaborate pharmacological entities.

One of the most compelling aspects of this compound is its potential application in the development of next-generation therapeutics. Researchers are increasingly interested in leveraging natural product-inspired scaffolds to design molecules with improved pharmacological properties. The pyrrolidine core is reminiscent of several bioactive natural products, suggesting that derivatives of this compound may exhibit similar biological activities.

Moreover, the stereochemistry of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate has been carefully examined to ensure compatibility with modern drug design principles. The (3R,4R) configuration has been shown to enhance binding affinity and selectivity when interacting with specific biological targets. This underscores the importance of precise stereochemical control in pharmaceutical development and highlights the value of compounds like this one as starting materials for further optimization.

The synthesis of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate represents a significant achievement in synthetic chemistry. The multi-step process involves careful manipulation of functional groups and stereochemical centers to achieve the desired product. Advances in catalytic methods and asymmetric synthesis have made it possible to produce such complex molecules with high yield and purity.

In conclusion, Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate (CAS No. 2227866-27-3) is a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.